Cas no 875781-19-4 (1H-Pyrazolo[3,4-b]pyridine,5-bromo-3-iodo-1-[[2-(trimethylsilyl)ethoxy]methyl]-)

5-Bromo-3-iodo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-pyrazolo[3,4-b]pyridine is a versatile heterocyclic building block used in pharmaceutical and agrochemical research. The compound features both bromo and iodo substituents, offering selective reactivity for cross-coupling reactions such as Suzuki, Sonogashira, or Buchwald-Hartwig couplings. The SEM (2-(trimethylsilyl)ethoxymethyl) protecting group enhances stability while allowing deprotection under mild acidic conditions, facilitating further functionalization. Its pyrazolo[3,4-b]pyridine core is a privileged scaffold in medicinal chemistry, contributing to bioactivity in kinase inhibitors and other therapeutic agents. This intermediate is particularly valuable for constructing complex molecular architectures with precise regiocontrol. High purity and well-defined reactivity make it suitable for targeted synthetic applications.
1H-Pyrazolo[3,4-b]pyridine,5-bromo-3-iodo-1-[[2-(trimethylsilyl)ethoxy]methyl]- structure
875781-19-4 structure
Product Name:1H-Pyrazolo[3,4-b]pyridine,5-bromo-3-iodo-1-[[2-(trimethylsilyl)ethoxy]methyl]-
CAS No:875781-19-4
MF:C12H17BrIN3OSi
MW:454.176854848862
MDL:MFCD22628109
CID:1913952
PubChem ID:59836134
Update Time:2025-10-29

1H-Pyrazolo[3,4-b]pyridine,5-bromo-3-iodo-1-[[2-(trimethylsilyl)ethoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[3,4-b]pyridine,5-bromo-3-iodo-1-[[2-(trimethylsilyl)ethoxy]methyl]-
    • 5-bromo-3-iodo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazolo[3,4-b]pyridine
    • 5-Bromo-3-iodo-1-[[2-(trimethylsilyl)ethoxy]methyl]pyrazolo[3,4-b]pyridine
    • CVZPPLQYJJEALM-UHFFFAOYSA-N
    • G62284
    • DTXSID801137842
    • 5-Bromo-3-iodo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-pyrazolo[3,4-b]pyridine
    • 875781-19-4
    • MFCD22628109
    • A1-28238
    • SCHEMBL1593371
    • 5-bromo-3-iodo-1-(2-trimethylsilanyl-ethoxymethyl)-1H-pyrazolo[3,4-b]pyridine
    • DB-206869
    • CS-0457701
    • 2-[(5-bromo-3-iodopyrazolo[3,4-b]pyridin-1-yl)methoxy]ethyl-trimethylsilane
    • 2-[(5-bromo-3-iodo-pyrazolo[3,4-b]pyridin-1-yl)methoxy]ethyl-trimethyl-silane
    • SY292493
    • MDL: MFCD22628109
    • Inchi: 1S/C12H17BrIN3OSi/c1-19(2,3)5-4-18-8-17-12-10(11(14)16-17)6-9(13)7-15-12/h6-7H,4-5,8H2,1-3H3
    • InChI Key: CVZPPLQYJJEALM-UHFFFAOYSA-N
    • SMILES: IC1C2=CC(=CN=C2N(COCC[Si](C)(C)C)N=1)Br

Computed Properties

  • Exact Mass: 452.93690Da
  • Monoisotopic Mass: 452.93690Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.9Ų

1H-Pyrazolo[3,4-b]pyridine,5-bromo-3-iodo-1-[[2-(trimethylsilyl)ethoxy]methyl]- Pricemore >>

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Additional information on 1H-Pyrazolo[3,4-b]pyridine,5-bromo-3-iodo-1-[[2-(trimethylsilyl)ethoxy]methyl]-

Introduction to 1H-Pyrazolo[3,4-b]pyridine,5-bromo-3-iodo-1-[[2-(trimethylsilyl)ethoxy]methyl]- (CAS No. 875781-19-4)

1H-Pyrazolo[3,4-b]pyridine,5-bromo-3-iodo-1-[[2-(trimethylsilyl)ethoxy]methyl]- is a highly sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 875781-19-4, represents a unique structural motif that combines the functionalities of bromine and iodine substituents with a trimethylsilyl ether moiety. The presence of these specific chemical groups makes it a versatile intermediate for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The compound belongs to the broader class of pyrazolo[3,4-b]pyridine derivatives, which have been extensively studied for their potential biological activities. Pyrazolo[3,4-b]pyridines are known for their ability to interact with various biological targets, including enzymes and receptors, making them valuable scaffolds for drug discovery. The introduction of bromo and iodo atoms into the structure enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing carbon-carbon bonds, a crucial step in the synthesis of many pharmaceutical compounds.

The trimethylsilyl (TMS) ethoxy group in 1H-Pyrazolo[3,4-b]pyridine,5-bromo-3-iodo-1-[[2-(trimethylsilyl)ethoxy]methyl]- adds an additional layer of complexity to the molecule. This protecting group not only stabilizes the compound during storage and handling but also serves as a handle for further chemical transformations. The TMS ether can be selectively removed under specific conditions, allowing for the introduction of other functional groups without affecting the rest of the molecule. This feature makes it particularly useful in multi-step synthetic routes where selective modifications are required.

In recent years, there has been a surge in research focused on developing new therapeutic strategies targeting various diseases. Among these strategies, small molecule inhibitors have played a pivotal role due to their high specificity and efficacy. 1H-Pyrazolo[3,4-b]pyridine derivatives have emerged as promising candidates for inhibiting key enzymes involved in cancer metabolism. For instance, studies have shown that certain pyrazolo[3,4-b]pyridines can modulate the activity of enzymes such as kinases and phosphodiesterases, which are often overexpressed in cancer cells.

The bromo and iodo substituents in 1H-Pyrazolo[3,4-b]pyridine,5-bromo-3-iodo-1-[[2-(trimethylsilyl)ethoxy]methyl]- are particularly interesting from a synthetic perspective. These halogen atoms can participate in various transition metal-catalyzed reactions, enabling the construction of complex molecular architectures. For example, palladium-catalyzed cross-coupling reactions can be used to introduce aryl or vinyl groups at specific positions within the molecule. These modifications can enhance the biological activity of the compound by improving its binding affinity to target proteins.

Recent advancements in computational chemistry have also contributed to the design and optimization of pyrazolo[3,4-b]pyridine derivatives like 1H-Pyrazolo[3,4-b]pyridine,5-bromo-3-iodo-1-[[2-(trimethylsilyl)ethoxy]methyl]-. Molecular modeling techniques can predict the binding modes of these compounds to biological targets with high accuracy. This allows researchers to fine-tune the structure of their molecules to maximize their potency and selectivity. Such computational approaches have significantly accelerated the drug discovery process by reducing the need for extensive experimental trials.

The synthesis of 1H-Pyrazolo[3,4-b]pyridine derivatives often involves multi-step reactions that require careful optimization to ensure high yields and purity. The presence of multiple functional groups necessitates precise control over reaction conditions to avoid unwanted side products. For instance, during the introduction of the bromo and iodo substituents, it is crucial to prevent over-halogenation or decomposition of the molecule. Similarly, when installing the TMS ether group, care must be taken to avoid introducing impurities that could interfere with subsequent synthetic steps.

The versatility of 1H-Pyrazolo[3,4-b]pyridine derivatives has also led to their exploration in other areas beyond drug development. For example, they have been investigated as ligands for metal complexes used in catalysis and materials science. The ability to functionalize these molecules at multiple positions allows for the creation of tailored ligands that can selectively bind metals such as palladium or copper. These metal complexes can then be used in various catalytic processes, including polymerization reactions and oxidation processes.

In conclusion, 1H-Pyrazolo[3,4-b]pyridine,5-bromo-3-iodo-1-[[2-(trimethylsilyl)ethoxy]methyl]- (CAS No. 875781-19-4) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it an excellent starting point for synthesizing more complex molecules with diverse biological activities. The ongoing research into pyrazolo[3,4-b]pyridine derivatives continues to uncover new possibilities for their application in medicine and other fields.

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